Cas no 2048900-79-2 (5-Isocyanato-1,2,3-trimethylbenzene)

5-Isocyanato-1,2,3-trimethylbenzene is a specialized aromatic isocyanate compound featuring a trimethyl-substituted benzene ring. Its structure imparts enhanced steric hindrance and reactivity, making it valuable in the synthesis of polyurethanes, coatings, and adhesives with tailored properties. The presence of three methyl groups adjacent to the isocyanate functional group influences both kinetic and thermodynamic behavior, offering controlled reactivity for precise polymerization processes. This compound is particularly useful in applications requiring high thermal and chemical resistance. Its stability and compatibility with various substrates make it suitable for advanced material development, where performance under demanding conditions is critical. Proper handling is essential due to its isocyanate-related hazards.
5-Isocyanato-1,2,3-trimethylbenzene structure
2048900-79-2 structure
Product Name:5-Isocyanato-1,2,3-trimethylbenzene
CAS No:2048900-79-2
MF:C10H11NO
MW:161.200442552567
MDL:MFCD33550275
CID:5655686
PubChem ID:19966630
Update Time:2025-08-05

5-Isocyanato-1,2,3-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • EN300-27747368
    • 5-isocyanato-1,2,3-trimethylbenzene
    • 2048900-79-2
    • SCHEMBL8613707
    • Benzene, 5-isocyanato-1,2,3-trimethyl-
    • 5-Isocyanato-1,2,3-trimethylbenzene
    • MDL: MFCD33550275
    • Inchi: 1S/C10H11NO/c1-7-4-10(11-6-12)5-8(2)9(7)3/h4-5H,1-3H3
    • InChI Key: QQNKCMRHDVWUIN-UHFFFAOYSA-N
    • SMILES: O=C=NC1C=C(C)C(C)=C(C)C=1

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • Density: 0.98±0.1 g/cm3(Predicted)
  • Boiling Point: 251.8±19.0 °C(Predicted)

5-Isocyanato-1,2,3-trimethylbenzene Pricemore >>

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Additional information on 5-Isocyanato-1,2,3-trimethylbenzene

Research Brief on 5-Isocyanato-1,2,3-trimethylbenzene (CAS: 2048900-79-2) in Chemical and Biomedical Applications

5-Isocyanato-1,2,3-trimethylbenzene (CAS: 2048900-79-2) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. This research brief aims to provide an overview of the latest advancements and findings related to this compound, focusing on its synthesis, properties, and potential applications in drug development and material science.

Recent studies have highlighted the unique reactivity of 5-Isocyanato-1,2,3-trimethylbenzene, particularly in the formation of urethane and urea derivatives. These derivatives are of particular interest in the development of novel polymers and coatings with enhanced mechanical and thermal properties. The compound's isocyanate group (-NCO) serves as a key functional moiety, enabling its participation in a wide range of chemical reactions, including polyurethane formation and cross-linking processes.

In the biomedical field, researchers have explored the potential of 5-Isocyanato-1,2,3-trimethylbenzene as a building block for the synthesis of bioactive molecules. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the design of small-molecule inhibitors targeting specific enzymatic pathways. The study reported that derivatives of this compound exhibited promising inhibitory activity against certain kinases, suggesting potential applications in cancer therapy.

Another area of interest is the compound's role in the development of drug delivery systems. Due to its ability to form stable covalent bonds with hydroxyl and amine groups, 5-Isocyanato-1,2,3-trimethylbenzene has been employed in the functionalization of nanoparticles and polymeric carriers. This modification enhances the targeting efficiency and controlled release of therapeutic agents, as evidenced by recent preclinical studies.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 5-Isocyanato-1,2,3-trimethylbenzene. Its sensitivity to moisture and potential toxicity require stringent safety measures during laboratory and industrial processes. Ongoing research aims to address these limitations by developing more stable derivatives or alternative synthetic routes.

In conclusion, 5-Isocyanato-1,2,3-trimethylbenzene (CAS: 2048900-79-2) represents a valuable tool in both chemical and biomedical research. Its unique properties and reactivity continue to inspire innovative applications, from advanced materials to therapeutic agents. Future studies are expected to further elucidate its potential and expand its utility in these fields.

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